Cas no 1922699-62-4 (2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide)

• Product Name: 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide
• CAS No: 1922699-62-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5699039
• PubChem ID: 119054176
• Update Time: 2025-06-08

2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Pyridineacetamide, 3-amino-N,N,α-trimethyl-4-oxo-
• EN300-1107973
• 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide
• 2-(3-Amino-4-oxo-4H-pyridin-1-yl)-N,N-dimethyl-propionamide
• 1922699-62-4

• Inchi： 1S/C10H15N3O2/c1-7(10(15)12(2)3)13-5-4-9(14)8(11)6-13/h4-7H,11H2,1-3H3
• InChI Key： ILRAOHFVQHYZKQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CC(C(=C1)N)=O)N(C)C

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 353.7±42.0 °C(Predicted)
• pka: 3.56±0.20(Predicted)

Additional information on 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide

2-(3-Amino-4-Oxo-1,4-Dihydropyridin-1-yl)-N,N-Dimethylpropanamide: An Emerging Compound in Medicinal Chemistry

2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide (CAS No. 1922699-62-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities, including calcium channel blocking and antioxidant properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide is characterized by a dihydropyridine ring system with an amino group at the 3-position and a keto group at the 4-position. The N,N-dimethylpropanamide moiety is attached to the 1-position of the dihydropyridine ring. This unique arrangement of functional groups imparts specific chemical and biological properties to the compound.

The synthesis of 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide typically involves a multi-step process. One common approach is to start with the formation of the dihydropyridine ring through a Hantzsch reaction, followed by the introduction of the amino and keto groups. The final step involves the attachment of the N,N-dimethylpropanamide moiety through an amide coupling reaction. Recent advancements in synthetic methods have led to more efficient and scalable routes for the production of this compound.

Biological Activities

2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide has been extensively studied for its biological activities. One of its most notable properties is its ability to act as a calcium channel blocker. Calcium channel blockers are widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. The dihydropyridine scaffold is particularly effective in this regard due to its high affinity for L-type calcium channels.

In addition to its calcium channel blocking activity, 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide has also shown promising antioxidant properties. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases and cancer. The presence of the amino and keto groups in the structure may contribute to its antioxidant activity by scavenging free radicals and reducing oxidative damage.

Potential Therapeutic Applications

The combination of calcium channel blocking and antioxidant activities makes 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide a promising candidate for various therapeutic applications. In cardiovascular diseases, it could be used as an alternative or complementary therapy to existing calcium channel blockers. Its antioxidant properties may also make it useful in preventing or treating conditions associated with oxidative stress.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have shown promising outcomes, with significant improvements in blood pressure control and reduced oxidative stress markers. However, further research is needed to fully understand its mechanisms of action and potential side effects.

Conclusion

2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-N,N-dimethylpropanamide (CAS No. 1922699-62-4) is a novel compound with a unique chemical structure that confers multiple biological activities. Its potential as a calcium channel blocker and antioxidant makes it an exciting candidate for various therapeutic applications, particularly in cardiovascular diseases and conditions associated with oxidative stress. Ongoing research and clinical trials will provide more insights into its safety and efficacy, paving the way for its potential use in clinical practice.